Cas no 175135-23-6 (2-(Pentylthio)nicotinic Acid)
2-(Pentylthio)nicotinic Acid structure
Product Name:2-(Pentylthio)nicotinic Acid
CAS No:175135-23-6
MF:C11H15NO2S
MW:225.30730175972
MDL:MFCD00051683
CID:234474
PubChem ID:2774528
Update Time:2025-04-19
2-(Pentylthio)nicotinic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 2-(pentylthio)-
- 2-(Pentylthio)nicotinic acid
- 2-pentylsulfanylpyridine-3-carboxylic acid
- 2-pentylthiopyridine-3-carboxylic acid
- HMS545B19
- BUTTPARK 97\12-16
- 2-(N-PENTYLTHIO)NICOTINIC ACID
- 2-(N-Amylmercapto)nicotinicacid
- 2-(N-Pentylthio)pyridine-3-carboxylicacid
- SMR000455787
- 2-(n-Amylthio)nicotinic acid
- AS-9206
- KBLCPQKUAQPOQS-UHFFFAOYSA-N
- SCHEMBL2341793
- CHEMBL1497116
- MLS000849769
- Maybridge1_001273
- W-206085
- DTXSID50379076
- CS-0316414
- 2-(Pentylthio)nicotinicacid
- AKOS000159843
- 175135-23-6
- MFCD00051683
- 3-Pyridinecarboxylicacid,2-(pentylthio)-
- CCG-233401
- HMS2796B18
- 2-(pentylsulfanyl)pyridine-3-carboxylic acid
- LABOTEST-BB LT00453558
- 2-(n-Amylthio)nicotinic acid, 98%
- 2-(N-PENTYLTHIO)NICOTINIC ACID 98%
- 3-Pyridinecarboxylic acid, 2-(pentylthio)-
- 2-(Pentylthio)nicotinic Acid
-
- MDL： MFCD00051683
- Inchi： 1S/C11H15NO2S/c1-2-3-4-8-15-10-9(11(13)14)6-5-7-12-10/h5-7H,2-4,8H2,1H3,(H,13,14)
- InChI Key： KBLCPQKUAQPOQS-UHFFFAOYSA-N
- SMILES： S(C1C(C(=O)O)=CC=CN=1)CCCCC
Computed Properties
- Exact Mass: 225.08200
- Monoisotopic Mass: 224.074524
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.3
- XLogP3: 3
Experimental Properties
- Density: 1.18
- Melting Point: 118 °C
- Boiling Point: 372.6°Cat760mmHg
- Flash Point: 179.1°C
- PSA: 75.49000
- LogP: 3.06210
2-(Pentylthio)nicotinic Acid Security Information
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
2-(Pentylthio)nicotinic Acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Pentylthio)nicotinic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B510535-100mg |
2-(Pentylthio)nicotinic Acid |
175135-23-6 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B510535-500mg |
2-(Pentylthio)nicotinic Acid |
175135-23-6 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B510535-1g |
2-(Pentylthio)nicotinic Acid |
175135-23-6 | 1g |
$ 95.00 | 2022-06-07 | ||
| Apollo Scientific | OR21407-1g |
2-(Pentylthio)nicotinic acid |
175135-23-6 | 1g |
£60.00 | 2023-09-02 | ||
| Chemenu | CM510860-5g |
2-(Pentylthio)nicotinicacid |
175135-23-6 | 97% | 5g |
$139 | 2022-06-12 | |
| Matrix Scientific | 088989-1g |
2-(Pentylthio)nicotinic acid |
175135-23-6 | 1g |
$91.00 | 2023-09-09 | ||
| eNovation Chemicals LLC | Y1242633-25mg |
3-Pyridinecarboxylic acid, 2-(pentylthio)- |
175135-23-6 | 98%(HPLC) | 25mg |
$205 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1242633-100mg |
3-Pyridinecarboxylic acid, 2-(pentylthio)- |
175135-23-6 | 98%(HPLC) | 100mg |
$370 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1242633-1g |
3-Pyridinecarboxylic acid, 2-(pentylthio)- |
175135-23-6 | 98%(HPLC) | 1g |
$830 | 2024-06-07 | |
| 1PlusChem | 1P0020NT-25mg |
3-Pyridinecarboxylic acid, 2-(pentylthio)- |
175135-23-6 | 98% (HPLC) | 25mg |
$98.00 | 2025-02-19 |
2-(Pentylthio)nicotinic Acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
175135-23-6 (2-(Pentylthio)nicotinic Acid) Related Products
- 27868-76-4(2-(Ethylthio)nicotinic acid)
- 175135-22-5(2-(Propylthio)nicotinic Acid)
- 175135-25-8(2-(Allylthio)nicotinic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
